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Cat. No.: B1664036

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Acetylfuran, identified by the CAS number 1192-62-7, is a heterocyclic
aromatic ketone that serves as a versatile intermediate in the synthesis of fine chemicals and
pharmaceuticals. Its characteristic physical properties are fundamental to its application in
various synthetic pathways, including in the production of the cephalosporin antibiotic,
Cefuroxime.[1][2][3] This technical guide provides an in-depth overview of the core physical
properties of 2-Acetylfuran, detailed experimental protocols for their determination, and a
visualization of its key synthetic pathways.

Core Physical and Chemical Properties

The physical and chemical properties of 2-Acetylfuran are critical for its handling, application
in chemical synthesis, and for quality control. A summary of these properties is presented in the
tables below.

General and Physical Properties
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Property Value Source(s)

Molecular Formula CeHeO2 PubChem

Molecular Weight 110.11 g/mol PubChem, BOC Sciences
Yellow to brown liquid; Low o

Appearance ] ) PubChem, Wikipedia
melting solid

od Sweet, almond, balsamic, Human Metabolome

or
caramellic, coffee-like Database, Wikipedia
] ] PubChem, Wikipedia, Fisher
Melting Point 29-33°C S
Scientific
- ] 168 - 169 °C (at 760 mmHg); S S

Boiling Point Wikipedia, Fisher Scientific

67 °C (at 10 mmHg)
_ 1.0975 - 1.107 g/mL at 20-25 o

Density oc Wikipedia, PubChem

Very slightly soluble in water;
- Soluble in alcohol, ether, _
Solubility PubChem, ChemicalBook

propylene glycol, and
vegetable oils.

| hi | .

Property

Value

Source(s)

LogP

0.52

PubChem

Refractive Index

1.505 - 1.510 at 20 °C

PubChem, BOC Sciences

1H NMR (CDCls, 90 MHz)

o (ppm): 7.6 (m, 1H), 7.2 (m,
1H), 6.5 (m, 1H), 2.5 (s, 3H)

PubChem

13C NMR (CDCls, 25.16 MHz)

5 (ppm): 186.6, 152.9, 146.6,
117.4, 112.4, 26.0

PubChem

Mass Spectrum (EI)

Major peaks at m/z: 95, 110,
39, 43

PubChem
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Experimental Protocols

The accurate determination of the physical properties of 2-Acetylfuran is essential for its
application in research and drug development. The following are detailed methodologies for
key experiments.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry 2-Acetylfuran is packed into a
thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus with a heating block or an oil bath is used.
The capillary tube is placed in the apparatus adjacent to a thermometer or a temperature
probe.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded.

e Reporting: The melting point is reported as the range T1 - T2.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

o Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a distillation
flask, a condenser, a receiving flask, and a calibrated thermometer. The thermometer bulb
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should be positioned just below the side arm of the distillation flask to accurately measure
the temperature of the vapor.

e Procedure: A sample of 2-Acetylfuran is placed in the distillation flask along with boiling
chips to ensure smooth boiling. The liquid is heated gently.

o Observation: As the liquid boils, the vapor rises and enters the condenser. The temperature
is recorded when it becomes constant. This constant temperature is the boiling point of the
liquid at the given atmospheric pressure.

e Pressure Correction: If the atmospheric pressure is not 760 mmHg, a pressure correction is
applied to determine the normal boiling point.

Determination of Density

Density is the mass of a substance per unit volume.
Methodology: Pycnometer Method

o Measurement of Mass: A clean, dry pycnometer (a small glass flask of a known volume) is
weighed empty (ma).

 Filling: The pycnometer is filled with 2-Acetylfuran, ensuring no air bubbles are trapped, and
weighed again (m-2).

e Volume Determination: The pycnometer is then emptied, cleaned, and filled with a reference
liquid of known density (e.g., deionized water) at a specific temperature and weighed (ms).
The volume of the pycnometer (V) can be calculated from the mass of the water and its
known density.

o Calculation: The density (p) of 2-Acetylfuran is calculated using the formula: p = (mz - mi1) /
V.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.
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Methodology: Shake-Flask Method

Preparation of Saturated Solution: An excess amount of 2-Acetylfuran is added to a known
volume of the solvent in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for an extended period (e.g.,
24-48 hours) to ensure that equilibrium is reached.

Phase Separation: The undissolved solid is separated from the solution by centrifugation
and/or filtration.

Quantification: The concentration of 2-Acetylfuran in the clear, saturated solution is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis spectroscopy, against a calibration curve of known
concentrations.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index.

Sample Application: A few drops of 2-Acetylfuran are placed on the clean, dry prism of the
refractometer.

Measurement: The prisms are closed, and the light source is adjusted. The user looks
through the eyepiece and adjusts the controls until the boundary line between the light and
dark fields is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale.

Temperature Correction: The temperature of the measurement is recorded, and if it is not the
standard temperature (usually 20 °C), a correction is applied.
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Synthetic Pathways and Logical Relationships

2-Acetylfuran is a key building block in several important synthetic routes. The following
diagrams, generated using Graphviz, illustrate these pathways.

Synthesis of 2-Acetylfuran via Friedel-Crafts Acylation

A common industrial method for the synthesis of 2-Acetylfuran is the Friedel-Crafts acylation
of furan with acetic anhydride.[1]

. . Lewis Acid Catalyst
Acetic Anhydride (e.g., H:PO)
l
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Click to download full resolution via product page

Caption: Friedel-Crafts acylation of furan to produce 2-Acetylfuran.

Role of 2-Acetylfuran in the Synthesis of Cefuroxime

2-Acetylfuran is a precursor in the multi-step synthesis of the antibiotic Cefuroxime.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Acetylfuran (CAS: 1192-62-7): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664036#2-acetylfuran-cas-number-1192-62-7-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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